REACTION_CXSMILES
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[Cl:1][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[C:5]([OH:12])=[CH:4][N:3]=1.C([O-])([O-])=O.[Cs+].[Cs+].[CH:19]1(Br)[CH2:21][CH2:20]1>CN(C=O)C.O>[Cl:1][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[C:5]([O:12][CH:19]2[CH2:21][CH2:20]2)=[CH:4][N:3]=1 |f:1.2.3|
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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ClC1=NC=C(C2=CC=CC=C12)O
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Name
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Cs2CO3
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Quantity
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2.72 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[Cs+].[Cs+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CN(C)C=O
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Name
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Quantity
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6.74 g
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Type
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reactant
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Smiles
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C1(CC1)Br
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Control Type
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UNSPECIFIED
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Setpoint
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145 °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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The reaction vessel (Pressure tube) was sealed
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layer was dried over anhydrous Na2SO4
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Type
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CUSTOM
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Details
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evaporated under reduced pressure
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Type
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CUSTOM
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Details
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to get crude compound
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Type
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CUSTOM
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Details
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The crude compound was purified by silica gel chromatography
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Name
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Type
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product
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Smiles
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ClC1=NC=C(C2=CC=CC=C12)OC1CC1
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Type | Value | Analysis |
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AMOUNT: MASS | 0.4 g | |
YIELD: PERCENTYIELD | 32.7% | |
YIELD: CALCULATEDPERCENTYIELD | 3.3% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |